Cas no 116384-58-8 ([[2-[[4-Methylphenyl]sulfonyl]oxy]ethoxy]methyl]-diethyl ester)

• Product Name: [[2-[[4-Methylphenyl]sulfonyl]oxy]ethoxy]methyl]-diethyl ester
• CAS No: 116384-58-8
• MF: C₁₄H₂₃O₇PS
• MW: 366.366984605789
• CID: 2196174
• PubChem ID: 11079066
• Update Time: 2025-04-21

[[2-[[4-Methylphenyl]sulfonyl]oxy]ethoxy]methyl]-diethyl ester Chemical and Physical Properties

Names and Identifiers

• [[2-[[4-Methylphenyl]sulfonyl]oxy]ethoxy]methyl]-diethyl ester
• toluene-4-sulfonic acid 2-(diethoxy-phosphorylmethoxy)-ethylester
• .diethyl 2-(phosphonomethoxy)ethyl p-toluene sulfonate
• .Diethyl 2-p-toluenesulfonyloxyethoxymethylphosphonate
• .diethyl p-toluenesulfonyloxyethoxymethanephosphonate
• Diethyl 2-p-Toluenesulfonyloxyethoxymethanephosphonate
• 2-((Diethoxyphosphoryl)methoxy)ethyl 4-methylbenzenesulfonate
• SCHEMBL9302318
• 116384-58-8

• Inchi： 1S/C14H23O7PS/c1-4-19-22(15,20-5-2)12-18-10-11-21-23(16,17)14-8-6-13(3)7-9-14/h6-9H,4-5,10-12H2,1-3H3
• InChI Key： WMXOFNJHPNINDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 366.09000
• Monoisotopic Mass: 366.09021124Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 106.32000
• LogP: 4.02130